Cas no 2228295-76-7 (3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine
• CAS No: 2228295-76-7
• MF: C₈H₁₁F₂NO
• MW: 175.175849199295
• CID: 6126625
• PubChem ID: 165852795
• Update Time: 2025-10-23

3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine
• 2228295-76-7
• EN300-1956737

• Inchi： 1S/C8H11F2NO/c1-6-7(2-5-12-6)8(9,10)3-4-11/h2,5H,3-4,11H2,1H3
• InChI Key： RCIHKOYXNYTZJR-UHFFFAOYSA-N
• SMILES： FC(C1C=COC=1C)(CCN)F

Computed Properties

• Exact Mass: 175.08087030g/mol
• Monoisotopic Mass: 175.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine

3,3-Difluoro-3-(2-Methylfuran-3-yl)Propan-1-Amine: A Comprehensive Overview

The compound 3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine (CAS No. 2228295-76-7) is a fascinating molecule with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the synthesis, properties, applications, and recent advancements related to this compound.

Synthesis and Structural Features

The synthesis of 3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine involves a multi-step process that typically begins with the preparation of the furan derivative. The key steps include nucleophilic substitution, Friedel-Crafts alkylation, and amine formation. The molecule's structure is characterized by a central propane backbone substituted with two fluorine atoms at the 3-position and a 2-methylfuran group at the same position. This arrangement imparts unique electronic and steric properties to the molecule.

Chemical Properties

3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine exhibits interesting chemical properties due to its functional groups. The presence of electron-withdrawing fluorine atoms enhances the molecule's reactivity in certain reactions. Additionally, the furan ring contributes to aromaticity and potential for conjugation. Recent studies have shown that this compound demonstrates moderate solubility in organic solvents and is relatively stable under ambient conditions.

Applications in Pharmaceuticals

One of the most promising applications of 3,3-difluoro-3-(2-methylfuran-3-yl)propan-1-amine lies in the pharmaceutical industry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurological disorders. The molecule's ability to modulate certain receptor activities makes it a valuable candidate for further investigation.

Environmental Impact and Toxicology

Understanding the environmental impact and toxicological profile of 3,3-difluoro-3-(2-methylfuran-3-y...